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Compound of Interest

Compound Name: Tributyltin methoxide

Cat. No.: B086772

Essential Safety and Handling Guide for Tributyltin
Methoxide

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Tributyltin methoxide. Adherence to these procedures is essential for ensuring personal
safety and minimizing environmental impact.

I. Hazard Summary and Exposure Limits

Tributyltin methoxide is a hazardous chemical with significant health risks. It is classified as
acutely toxic if swallowed, harmful in contact with skin, causes skin and serious eye irritation,
may damage fertility or the unborn child, and causes damage to organs through prolonged or
repeated exposure.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[1][2][3]

Occupational Exposure Limits for Organotin Compounds (as Sn)
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Exposure Limit

Regulatory Agency Value Notes
Type
) PEL (Permissible
OSHA (Occupational o
Exposure Limit) - TWA
Safety and Health ] 0.1 mg/m3 [1][4]
o ) (8-hour Time-
Administration) _
Weighted Average)
NIOSH (National REL (Recommended
Institute for Exposure Limit) - TWA
) ] 0.1 mg/m3 [1][4]
Occupational Safety (10-hour Time-
and Health) Weighted Average)
IDLH (Immediately
Dangerous to Life or 25 mg/m3 [1]
Health)
ACGIH (American TLV (Threshold Limit
Conference of Value) - TWA (8-hour
] ) 0.1 mg/m3 [1][4]
Governmental Time-Weighted
Industrial Hygienists) Average)
STEL (Short-Term
0.2 mg/m3 [1114]

Exposure Limit)

Il. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Tributyltin methoxide.
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PPE Category

Item

Specification/Standard

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves are
commonly recommended.[5]
Due to the high toxicity, double
gloving is advised. Always
inspect gloves for integrity
before use and dispose of

them properly after handling.
[5]

Eye and Face Protection

Safety goggles and face shield

Use chemical safety goggles
that meet OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166. A face shield
should be worn in addition to
goggles where splashing is a
risk.[1]

Skin and Body Protection

Laboratory coat and protective
clothing

A flame-retardant lab coat or a
chemical-resistant apron or
suit is required to prevent skin
contact.[2][5]

Respiratory Protection

Respirator

Work should be conducted in a
certified chemical fume hood.
[5] If the concentration of
airborne organotins is
expected to exceed exposure
limits, a NIOSH/MSHA-
approved respirator with an
organic vapor cartridge is

necessary.[1]

lll. Operational Plan: Step-by-Step Handling Procedure

1. Preparation:
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e Ensure a calibrated and certified chemical fume hood is used for all manipulations.[5]
» Verify that an emergency eyewash station and safety shower are readily accessible.

o Prepare all necessary equipment and reagents before handling the compound to minimize
time and movement.

o Clearly label all containers with the chemical name and associated hazards.
2. Handling:
» Don all required PPE as specified in the table above.

o Dispense the required amount of Tributyltin methoxide carefully, avoiding splashes and the
generation of aerosols.

o Keep containers tightly closed when not in use.

e Avoid contact with skin, eyes, and clothing.[4]

e Do not eat, drink, or smoke in the handling area.[1]

3. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
o Decontaminate all work surfaces and equipment after use.

» Remove and dispose of contaminated gloves and other disposable PPE as hazardous
waste.

o Contaminated reusable clothing should be removed immediately and stored in a sealed
container until it can be properly cleaned or disposed of.[2]

IV. Disposal Plan

1. Waste Collection:
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o All waste materials contaminated with Tributyltin methoxide, including empty containers,
disposable PPE, and cleaning materials, must be collected in a designated, properly labeled,
and sealed hazardous waste container.

2. Waste Disposal:

» Dispose of Tributyltin methoxide waste through a licensed hazardous waste disposal
company.

o Adhere to all federal, state, and local regulations for the disposal of toxic and
environmentally hazardous chemicals.[4]

Do not discharge Tributyltin methoxide or its containers into drains or the environment.[1]

Workflow for Safe Handling of Tributyltin Methoxide
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Workflow for Safe Handling of Tributyltin Methoxide
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Caption: Logical workflow for the safe handling of Tributyltin methoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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